Cas no 2228845-83-6 (3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid)

• Product Name: 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid
• CAS No: 2228845-83-6
• MF: C₁₀H₁₃F₃N₂O₂
• MW: 250.217633008957
• CID: 6574783
• PubChem ID: 165687112
• Update Time: 2025-08-01

3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid
• 3-methyl-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]butanoic acid
• 2228845-83-6
• EN300-1952782

• Inchi： 1S/C10H13F3N2O2/c1-5(2)8(9(16)17)6-4-7(10(11,12)13)14-15(6)3/h4-5,8H,1-3H3,(H,16,17)
• InChI Key： XBHNUFIVHMHXTJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)C(C)C)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 250.09291215g/mol
• Monoisotopic Mass: 250.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid

Comprehensive Analysis of 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid (CAS No. 2228845-83-6)

The compound 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid (CAS No. 2228845-83-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a trifluoromethyl group and a pyrazole ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

One of the most intriguing aspects of 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid is its role in the development of small-molecule inhibitors. With the rise of targeted therapies in oncology and inflammatory diseases, this compound's ability to modulate specific enzymatic pathways has become a focal point for pharmaceutical companies. Recent studies have explored its derivatives as potential candidates for kinase inhibitors, a hot topic in precision medicine. The inclusion of the trifluoromethyl moiety enhances metabolic stability, a critical factor in improving drug bioavailability.

In agrochemical applications, 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid serves as a precursor for herbicides and pesticides. The pyrazole core is known for its herbicidal activity, and the addition of the trifluoromethyl group amplifies its efficacy against resistant weed species. This aligns with the global push for sustainable agriculture, where farmers and researchers seek eco-friendly solutions to combat pest resistance. The compound's versatility in forming stable formulations further boosts its commercial viability.

The synthesis of 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Key steps include alkylation and carboxylation, which require precise control of reaction conditions to achieve high yields. Advanced techniques such as flow chemistry and catalysis have been employed to optimize its production, addressing the industry's need for scalable and cost-effective manufacturing processes.

From a regulatory standpoint, 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid is subject to rigorous safety evaluations. While it is not classified as a hazardous material, its handling requires adherence to standard laboratory protocols. Environmental impact assessments are also critical, given its potential use in agrochemicals. Companies are increasingly adopting green chemistry principles to minimize waste and reduce the ecological footprint of such compounds.

The future prospects of 3-methyl-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylbutanoic acid are promising, with ongoing research exploring its applications in biodegradable materials and renewable energy. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture. Its combination of structural novelty and functional versatility makes it a standout candidate for innovation in multiple industries.